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Compound of Interest

Compound Name: 2-Pentyne

Cat. No.: B165424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for 2-
pentyne, a highly flammable and reactive alkyne. Adherence to these guidelines is critical to

ensure the safety of laboratory personnel and the integrity of research outcomes. This

document consolidates data from multiple safety data sheets (SDS) and chemical safety

resources to provide a comprehensive reference for the responsible use of this compound.

Chemical and Physical Properties
A thorough understanding of 2-pentyne's physical and chemical properties is fundamental to

its safe handling. These properties dictate its behavior under various conditions and inform the

necessary safety precautions.
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Property Value

Molecular Formula C5H8[1]

Molecular Weight 68.12 g/mol [2][3]

Appearance Clear, colorless to slightly yellow liquid[1][4]

Odor Faint pungent odor[5]

Boiling Point 56-57 °C (lit.)[2][4]

Melting Point -109 °C (lit.)[2][4]

Flash Point < -20°C (< -4°F) CC[5]

Density 0.71 g/mL at 25 °C (lit.)[4]

Vapor Pressure 60.8 mm Hg @ 25°C (77°F)[5]

Vapor Density (Air=1) 2.4[5]

Solubility Negligible in water[5]

Hazard Identification and GHS Classification
2-Pentyne is classified as a hazardous substance. The following table summarizes its GHS

hazard statements.

GHS Classification Hazard Statement

Flammable Liquids H225: Highly flammable liquid and vapour[1][6]

Skin Corrosion/Irritation H315: Causes skin irritation[1][6]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[1][6]

Specific target organ toxicity — single exposure

(Respiratory tract irritation)
H335: May cause respiratory irritation[1][6]

Aspiration Hazard
H304: May be fatal if swallowed and enters

airways[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02973~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:13:10~~2-Pentyne~~
https://en.wikipedia.org/wiki/2-Pentyne
https://www.chemeo.com/cid/14-685-6/2-Pentyne
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02973~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:13:10~~2-Pentyne~~
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5218567.htm
https://home.miracosta.edu/dlr/msds/2-Pentene.pdf
https://en.wikipedia.org/wiki/2-Pentyne
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5218567.htm
https://en.wikipedia.org/wiki/2-Pentyne
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5218567.htm
https://home.miracosta.edu/dlr/msds/2-Pentene.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5218567.htm
https://home.miracosta.edu/dlr/msds/2-Pentene.pdf
https://home.miracosta.edu/dlr/msds/2-Pentene.pdf
https://home.miracosta.edu/dlr/msds/2-Pentene.pdf
https://www.benchchem.com/product/b165424?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02973~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:13:10~~2-Pentyne~~
https://www.chemicalbook.com/msds/2-pentyne.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02973~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:13:10~~2-Pentyne~~
https://www.chemicalbook.com/msds/2-pentyne.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02973~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:13:10~~2-Pentyne~~
https://www.chemicalbook.com/msds/2-pentyne.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02973~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:13:10~~2-Pentyne~~
https://www.chemicalbook.com/msds/2-pentyne.pdf
https://www.chemicalbook.com/msds/2-pentyne.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165424?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word: Danger[1][6]

Experimental Protocols: Safe Handling and Use
The following protocols are essential for the safe handling of 2-pentyne in a laboratory setting.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-pentyne.

Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to

prevent skin exposure.[7]

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhalation,

use a NIOSH-approved respirator with an organic vapor cartridge.

Engineering Controls
Ventilation: Handle 2-pentyne in a well-ventilated area, preferably in a chemical fume hood.

[5][6] Use explosion-proof ventilation.[5][7]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[6][7] No smoking in the handling area.[5][6]

Grounding: Containers should be bonded and grounded during transfers to avoid static

sparks.[1][5][6] Use non-sparking tools.[1][5][7]

Storage
Proper storage of 2-pentyne is crucial to prevent accidents.

Conditions: Store in a cool, dry, well-ventilated location, away from any area where the fire

hazard may be acute.[5][6] Outside or detached storage is preferred.[5]

Containers: Keep containers tightly closed.[1][6] Containers that have been opened must be

carefully resealed and kept upright to prevent leakage.[6]
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Incompatibilities: Separate from oxidizing agents.[5]

Emergency Procedures
In the event of an emergency, follow these procedures.

First Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[6]

In Case of Skin Contact: Wash off with soap and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Consult a physician.[5][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Get immediate medical advice/attention.

[6]

If Swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or

doctor/physician.[6][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol foam, dry chemical, or carbon dioxide.[5] Water

spray may be used to keep fire-exposed containers cool, but a solid water stream may be

ineffective as it may scatter and spread the fire.[1][5]

Special Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[5][7] Containers may explode when heated.[1][7]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[5][7]

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas.[6] Wear appropriate personal

protective equipment.[5][6] Remove all sources of ignition.[5][6][7]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[6]

Methods for Cleaning Up: Contain spillage and then collect with a non-combustible

absorbent material (e.g., sand, earth, vermiculite).[5][6] Place in a suitable, closed container

for disposal.[7]

Logical Workflow for Safe Handling of 2-Pentyne
The following diagram illustrates the key decision-making and action steps for the safe

handling of 2-pentyne.
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2-Pentyne Safe Handling Workflow

Start: Handling 2-Pentyne

Assess Risks & Review SDS

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Implement Engineering Controls:
- Fume Hood

- No Ignition Sources
- Ground Equipment

Perform Chemical Handling

Store Properly:
- Cool, Dry, Well-Ventilated
- Tightly Sealed Container
- Away from Incompatibles

Spill or Release?

End of Procedure

Follow Spill Response Protocol:
- Evacuate

- Remove Ignition Sources
- Absorb with Inert Material

Yes

Personnel Exposure?

No

Administer First Aid:
- Inhalation: Fresh Air

- Skin: Wash with Water
- Eyes: Rinse with Water

- Ingestion: Do NOT Induce Vomiting

Yes

Dispose of Waste Properly

No

Seek Immediate Medical Attention

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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